(2E)-2-Cyano-2-(3-ethyl-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: (2E)-2-cyano-2-(3-ethyl-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H15N3O3S/c1-3-17-13(19)9(2)21-14(17)11(7-15)12(18)16-8-10-5-4-6-20-10/h4-6,9H,3,8H2,1-2H3,(H,16,18)/b14-11+
• InChI Key: OHUHXDINDKZGNJ-SDNWHVSQSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=C(C#N)C(=O)NCC2=CC=CO2)C
• Isomeric SMILES: CCN\1C(=O)C(S/C1=C(\C#N)/C(=O)NCC2=CC=CO2)C
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

(2E)-2-Cyano-2-(3-ethyl-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound is involved in the synthesis of new heterocyclic assemblies, such as 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-triones, demonstrating its utility as a precursor in cyclocondensation reactions. These reactions lead to the formation of heterocyclic compounds with significant yields, highlighting its versatility in organic synthesis (Obydennov et al., 2017).

Anticancer and Antiproliferative Activities

Derivatives synthesized from this compound have been evaluated for their anticancer properties, with some showing moderate to strong antiproliferative activity against human leukemia cells. This indicates the compound's potential as a scaffold for developing new anticancer agents, especially those targeting leukemia (Chandrappa et al., 2009). Furthermore, specific derivatives have demonstrated potent and selective cytotoxic effects against leukemia cell lines, suggesting their significance in medicinal chemistry for cancer therapy (Horishny et al., 2021).

Antimicrobial Activity

Research has also explored the antimicrobial potential of compounds derived from "(2E)-2-Cyano-2-(3-ethyl-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)-N-(furan-2-ylmethyl)acetamide." These studies have led to the identification of derivatives with promising antibacterial and antifungal activities, suggesting the compound's utility in developing new antimicrobial agents (Darwish et al., 2014).

Insecticidal Assessment

Additionally, derivatives of this compound have been assessed for their insecticidal properties, specifically against pests such as the cotton leafworm. This application underscores its potential in agricultural chemistry for developing new insecticidal formulations (Fadda et al., 2017).